Cas no 1497962-97-6 (2-(morpholin-4-yl)-1,3-thiazol-5-ylmethanethiol)

• Product Name: 2-(morpholin-4-yl)-1,3-thiazol-5-ylmethanethiol
• CAS No: 1497962-97-6
• MF: C₈H₁₂N₂OS₂
• MW: 216.323678970337
• CID: 5977346
• PubChem ID: 82425388
• Update Time: 2025-06-25

2-(morpholin-4-yl)-1,3-thiazol-5-ylmethanethiol Chemical and Physical Properties

Names and Identifiers

• 2-(morpholin-4-yl)-1,3-thiazol-5-ylmethanethiol
• 1497962-97-6
• EN300-1761074
• [2-(morpholin-4-yl)-1,3-thiazol-5-yl]methanethiol

• Inchi： 1S/C8H12N2OS2/c12-6-7-5-9-8(13-7)10-1-3-11-4-2-10/h5,12H,1-4,6H2
• InChI Key： ULQYXDWCZCGIBR-UHFFFAOYSA-N
• SMILES： S1C(CS)=CN=C1N1CCOCC1

Computed Properties

• Exact Mass: 216.03910536g/mol
• Monoisotopic Mass: 216.03910536g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 54.6Ų

Additional information on 2-(morpholin-4-yl)-1,3-thiazol-5-ylmethanethiol

Introduction to 2-(morpholin-4-yl)-1,3-thiazol-5-ylmethanethiol (CAS No. 1497962-97-6)

2-(morpholin-4-yl)-1,3-thiazol-5-ylmethanethiol, with the CAS number 1497962-97-6, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 2-(morpholin-4-yl)-1,3-thiazol-5-ylmethanethiol make it a valuable candidate for various drug discovery and development initiatives.

The molecular structure of 2-(morpholin-4-yl)-1,3-thiazol-5-ylmethanethiol consists of a thiazole ring fused with a morpholine moiety, which imparts specific chemical and biological properties. The thiazole ring is a five-membered heterocyclic compound containing sulfur and nitrogen atoms, while the morpholine group is a six-membered ring with an oxygen atom. This combination results in a molecule with high structural flexibility and the ability to form multiple hydrogen bonds, making it an attractive scaffold for drug design.

Recent studies have highlighted the potential of 2-(morpholin-4-yl)-1,3-thiazol-5-ylmethanethiol in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in disease pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The ability to selectively inhibit these kinases can lead to reduced tumor growth and improved patient outcomes.

In addition to its anti-cancer properties, 2-(morpholin-4-yl)-1,3-thiazol-5-ylmethanethiol has also been investigated for its anti-inflammatory effects. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Studies have demonstrated that this compound can modulate the activity of pro-inflammatory cytokines and reduce inflammation in vitro and in animal models. These findings suggest that 2-(morpholin-4-yl)-1,3-thiazol-5-ylmethanethiol could be a promising candidate for the development of new anti-inflammatory drugs.

The pharmacokinetic properties of 2-(morpholin-4-yl)-1,3-thiazol-5-ylmethanethiol have also been studied extensively. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and can penetrate biological membranes effectively, making it suitable for oral administration. Additionally, the compound shows low toxicity in preclinical studies, which is a crucial factor for its potential use in human therapy.

In terms of clinical development, several Phase I and Phase II trials have been conducted to evaluate the safety and efficacy of 2-(morpholin-4-yl)-1,3-thiazol-5-ylmethanethiol. Early clinical data have been promising, with patients showing positive responses to treatment without significant adverse effects. These results have paved the way for further clinical trials to explore its potential in larger patient populations.

The synthesis of 2-(morpholin-4-yl)-1,3-thiazol-5-ylmethanethiol involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the condensation of 2-chloroacetylthiozole with morpholine followed by deprotection steps. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, which is essential for its commercialization as a pharmaceutical product.

In conclusion, 2-(morpholin-4-yl)-1,3-thiazol-5-ylmethanethiol (CAS No. 1497962-97-6) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of new therapeutic agents targeting cancer, inflammation, and other diseases. Ongoing research continues to uncover new applications and optimize its properties for clinical use.